![molecular formula C14H18N2O4 B1532036 2-(4-((Benzyloxy)carbonyl)piperazin-1-yl)acetic acid CAS No. 1153907-60-8](/img/structure/B1532036.png)
2-(4-((Benzyloxy)carbonyl)piperazin-1-yl)acetic acid
Overview
Description
“2-(4-((Benzyloxy)carbonyl)piperazin-1-yl)acetic acid” is a chemical compound with the CAS Number: 1153907-60-8 . It has a molecular weight of 278.31 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is {4-[(benzyloxy)carbonyl]-1-piperazinyl}acetic acid . The InChI code is 1S/C14H18N2O4/c17-13(18)10-15-6-8-16(9-7-15)14(19)20-11-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,17,18) .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 278.31 .Scientific Research Applications
Synthesis Applications
Piperazinones and Benzopiperazinones Synthesis : Piperazinones, including derivatives that might structurally relate to 2-(4-((Benzyloxy)carbonyl)piperazin-1-yl)acetic acid, are directly synthesized from 1,2-diamines and glyoxylic acid, highlighting the importance of such structures in organic synthesis and potential drug discovery (Petasis & Patel, 2000).
Co-crystallization Studies
Co-crystallization with N-containing Bases : The study on co-crystallization of benzoic acid derivatives with N-containing bases such as piperazine presents insights into the structural and polymorphic versatility of piperazine-containing compounds. This could relate to the exploration of solid forms of this compound for enhanced pharmaceutical formulations (Skovsgaard & Bond, 2009).
Biological Activity Investigations
Novel Antidepressant Metabolism : The metabolic pathway of a novel antidepressant that structurally features a piperazine moiety is elucidated, showcasing the role of piperazine derivatives in drug metabolism and pharmacokinetics. This includes oxidation to benzoic acid derivatives, relevant to the study of this compound's potential metabolic profiles (Hvenegaard et al., 2012).
Antimicrobial and Antioxidant Agents
Benzoxazin-4-one Derivatives : The synthesis and reactions of 4H-3,1-benzoxazin-4-one derivatives bearing a pyrazolyl moiety, including their antimicrobial and antioxidant activities, illustrate the chemical versatility and biological relevance of piperazine and its derivatives in developing new therapeutic agents (Haneen et al., 2019).
Allelochemicals from Gramineae
Benzoxazinones and Related Compounds : Compounds with a benzoxazinone structure, closely related to piperazine derivatives, show significant biological properties such as antimicrobial and insecticidal activities. This highlights the ecological and agricultural implications of such chemical structures, potentially including this compound derivatives (Macias et al., 2006).
Safety and Hazards
Properties
IUPAC Name |
2-(4-phenylmethoxycarbonylpiperazin-1-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O4/c17-13(18)10-15-6-8-16(9-7-15)14(19)20-11-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STKKSISOELEKGJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)O)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40656121 | |
Record name | {4-[(Benzyloxy)carbonyl]piperazin-1-yl}acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40656121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1153907-60-8 | |
Record name | {4-[(Benzyloxy)carbonyl]piperazin-1-yl}acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40656121 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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